Cas no 1160485-06-2 (3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid)

• Product Name: 3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid
• CAS No: 1160485-06-2
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6256411
• PubChem ID: 19795964
• Update Time: 2025-05-22

3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid
• SCHEMBL1520201
• EN300-6480773
• 1160485-06-2

• Inchi： 1S/C13H14N2O2/c1-13(12(16)17)6-9-8-4-2-3-5-10(8)15-11(9)7-14-13/h2-5,14-15H,6-7H2,1H3,(H,16,17)
• InChI Key： FZICVMXSFDBZIJ-UHFFFAOYSA-N
• SMILES： OC(C1(C)CC2C3C=CC=CC=3NC=2CN1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on 3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid

3-Methyl-1H,2H,3H,4H,9H-Pyrido[3,4-B]Indole-3-Carboxylic Acid: A Comprehensive Overview

The compound 3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid (CAS No. 1160485-06-2) is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The pyrido[3,4-b]indole framework is particularly intriguing due to its unique electronic properties and ability to engage in multiple non-covalent interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of pyrido[3,4-b]indole derivatives, including 3-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid, through a combination of palladium-catalyzed cross-coupling reactions and directed metallation strategies. These methods have significantly improved the yield and purity of the compound, making it more accessible for research and development purposes.

The carboxylic acid group at the 3-position of the indole ring imparts additional functional diversity to this molecule. This group can undergo various chemical transformations, such as esterification or amidation, to generate derivatives with tailored physicochemical properties. For instance, the conversion of the carboxylic acid into an amide has been shown to enhance the bioavailability of certain pyrido[3,4-b]indole-based compounds in pharmacological studies.

In terms of biological activity, pyrido[3,4-b]indole derivatives have demonstrated promising results in anti-cancer drug discovery. Recent studies have highlighted the ability of pyrido[3,4-b]indole-based compounds to inhibit key enzymes involved in tumor progression and metastasis. Specifically, pyrido[3,4-b]indole derivatives have shown potential as inhibitors of histone deacetylases (HDACs), which are critical regulators of gene expression in cancer cells.

The introduction of a methyl group at the 3-position further modulates the electronic properties of the molecule. This substitution can influence both the solubility and stability of the compound under physiological conditions. For example, methyl substitution has been shown to enhance the lipophilicity of certain indole derivatives without compromising their ability to penetrate cellular membranes.

From a materials science perspective, pyrido[3,b]-indole derivatives have emerged as promising candidates for organic electronics due to their conjugated π-systems and ability to form stable charge transfer complexes. Recent research has explored their potential as components in organic photovoltaic devices (OPVs) and light-emitting diodes (OLEDs). The unique electronic properties of these compounds make them suitable for applications requiring high electron mobility and stability under operational conditions.

In conclusion, 1160485-06-2 (commonly referred to as pyrido[3,b]-indole carboxylic acid) represents a versatile platform for exploring novel chemical entities with applications spanning drug discovery and materials science. Its structural complexity and functional diversity make it an attractive target for further research and development efforts.